Cas no 2198149-26-5 (2-(2,2-Difluoroethoxy)pyrimidine)

• Product Name: 2-(2,2-Difluoroethoxy)pyrimidine
• CAS No: 2198149-26-5
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 5326123
• Update Time: 2025-08-04

2-(2,2-Difluoroethoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethoxy)pyrimidine
• 2-(2,2-Difluoroethoxy)pyrimidine

• Inchi： 1S/C6H6F2N2O/c7-5(8)4-11-6-9-2-1-3-10-6/h1-3,5H,4H2
• InChI Key： PVWSBYGYZFWBIX-UHFFFAOYSA-N
• SMILES： FC(COC1N=CC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 107
• XLogP3: 1.2
• Topological Polar Surface Area: 35

Additional information on 2-(2,2-Difluoroethoxy)pyrimidine

2-(2,2-Difluoroethoxy)pyrimidine: An Emerging Compound in Medicinal Chemistry

2-(2,2-Difluoroethoxy)pyrimidine (CAS No. 2198149-26-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds containing two nitrogen atoms. The presence of a difluoroethoxy substituent at the 2-position of the pyrimidine ring imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The difluoroethoxy group is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. These modifications can significantly enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates, leading to improved efficacy and reduced side effects. Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery, as they often exhibit enhanced binding affinity and selectivity towards their biological targets.

In the context of medicinal chemistry, 2-(2,2-Difluoroethoxy)pyrimidine has been explored for its potential as a lead compound in the development of novel therapeutics. One area of particular interest is its application in the treatment of neurological disorders. Pyrimidine derivatives have been shown to possess neuroprotective properties, and the introduction of fluorine atoms can further enhance these effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,2-Difluoroethoxy)pyrimidine-based compounds exhibited significant neuroprotective activity in vitro and in vivo models of neurodegenerative diseases.

Beyond neurological applications, 2-(2,2-Difluoroethoxy)pyrimidine has also shown promise in oncology research. Pyrimidine-based drugs are widely used in cancer therapy due to their ability to inhibit key enzymes involved in DNA synthesis and repair. The difluoroethoxy substitution may enhance the antiproliferative activity of these compounds by improving their cellular uptake and target engagement. A recent study in Cancer Research reported that a series of 2-(2,2-Difluoroethoxy)pyrimidine-derived compounds exhibited potent antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy.

The synthetic accessibility of 2-(2,2-Difluoroethoxy)pyrimidine is another factor contributing to its appeal as a research tool. Efficient synthetic routes have been developed to produce this compound and its derivatives, facilitating large-scale synthesis for preclinical and clinical studies. One such method involves the nucleophilic substitution reaction between 2-chloropyrimidine and 1,1-difluoro-3-buten-1-ol under mild conditions. This approach not only simplifies the synthetic process but also allows for easy modification of the pyrimidine core to generate a diverse library of analogs for structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 2-(2,2-Difluoroethoxy)pyrimidine has been investigated for its use as a probe molecule in chemical biology. Fluorinated pyrimidines can serve as valuable tools for studying enzyme kinetics and protein-ligand interactions due to their unique spectroscopic properties. For example, researchers have utilized 2-(2,2-Difluoroethoxy)pyrimidine-based probes to investigate the mechanism of action of key enzymes involved in nucleotide metabolism. These studies provide insights into the molecular basis of enzymatic catalysis and can inform the design of more effective inhibitors.

The safety profile of 2-(2,2-Difluoroethoxy)pyrimidine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound exhibits favorable safety margins across multiple species. However, further investigations are necessary to fully assess its long-term safety and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of 2-(2,2-Difluoroethoxy)pyrimidine-based drugs in human subjects.

In conclusion, 2-(2,2-Difluoroethoxy)pyrimidine (CAS No. 2198149-26-5) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutics targeting neurological disorders and cancer. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new opportunities will emerge for its use in both clinical settings and basic scientific research.